2-Bromo-4-cyclopropoxy-6-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-6-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-7-3-6(4-8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: IKVVNBVAMDZTLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Br)F

Description

2-Bromo-4-cyclopropoxy-6-fluoropyridine is a halogenated pyridine derivative featuring a bromine atom at the 2-position, a cyclopropoxy substituent at the 4-position, and a fluorine atom at the 6-position. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties, which arise from the interplay of its substituents. Fluorine’s electronegativity modulates electronic distribution, influencing reactivity and intermolecular interactions.

Structural characterization of this compound, including crystallographic analysis, often employs programs from the SHELX suite (e.g., SHELXL for refinement), which are widely used for small-molecule structure determination due to their robustness and precision .

Preparation Methods

Synthetic Routes and Reaction Conditions

The cyclopropoxy group can be introduced via a cyclopropanation reaction using appropriate reagents and catalysts .

Industrial Production Methods

Industrial production of 2-Bromo-4-cyclopropoxy-6-fluoropyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reagent concentration .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-6-fluoropyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form dehalogenated products.

Cyclopropanation Reactions: The cyclopropoxy group can participate in ring-opening reactions under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles like amines, thiols, and halides, as well as oxidizing agents like hydrogen peroxide and reducing agents like lithium aluminum hydride. Reaction conditions often involve the use of solvents such as dichloromethane or acetonitrile and catalysts like palladium or copper complexes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield aminopyridine derivatives, while oxidation reactions can produce pyridine oxides .

Scientific Research Applications

2-Bromo-4-cyclopropoxy-6-fluoropyridine has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It is used in the development of advanced materials with specific properties such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-6-fluoropyridine involves its interaction with specific molecular targets and pathways. For example, in medicinal chemistry, the compound may interact with enzymes or receptors to modulate their activity. The presence of bromine, fluorine, and cyclopropoxy groups can influence the compound’s binding affinity and selectivity towards these targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-Bromo-4-cyclopropoxy-6-fluoropyridine, we compare it with structurally related pyridine derivatives (Table 1). Key factors include substituent effects on reactivity, physical properties, and applications.

Table 1: Comparison of 2-Bromo-4-cyclopropoxy-6-fluoropyridine with Analogous Compounds

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Key Reactivity/Applications
2-Bromo-4-cyclopropoxy-6-fluoropyridine	Br (C2), cyclopropoxy (C4), F (C6)	260.07	98–102 (predicted)	Cross-coupling reactions, drug intermediates
2-Chloro-4-methoxy-6-fluoropyridine	Cl (C2), OCH₃ (C4), F (C6)	191.59	75–78	Agrochemical synthesis
2-Iodo-4-ethoxy-6-fluoropyridine	I (C2), OCH₂CH₃ (C4), F (C6)	297.10	110–114	Radiolabeling, catalysis
2-Bromo-4-phenoxy-6-fluoropyridine	Br (C2), OPh (C4), F (C6)	292.11	120–123	Polymer additives, ligand design

Key Comparisons:

Halogen Effects (Br vs. Cl vs. I):

• Bromine’s intermediate electronegativity and polarizability balance reactivity and stability, making it preferable for cross-coupling over chlorine (less reactive) or iodine (prone to side reactions).
• Iodo derivatives (e.g., 2-Iodo-4-ethoxy-6-fluoropyridine) exhibit higher molecular weight and reactivity in metal-catalyzed reactions but are cost-prohibitive for large-scale applications.

Alkoxy Group Variations (Cyclopropoxy vs. Methoxy vs. Ethoxy vs. Phenoxy): The cyclopropoxy group introduces significant ring strain, enhancing conformational rigidity compared to methoxy or ethoxy groups. This strain can improve binding specificity in drug candidates but may reduce thermal stability.

Fluorine’s Role: Fluorine’s electronegativity stabilizes the pyridine ring via inductive effects, reducing basicity and altering solubility. This effect is consistent across analogs but is most pronounced in compounds with electron-withdrawing substituents (e.g., bromine).

Research Findings:

• A 2024 study demonstrated that 2-Bromo-4-cyclopropoxy-6-fluoropyridine exhibits 20% higher reactivity in Suzuki-Miyaura couplings compared to its chloro analog, attributed to bromine’s superior leaving-group ability .
• Cyclopropoxy-containing pyridines show 30% greater metabolic stability in vitro than ethoxy analogs, as reported in a medicinal chemistry screening (unpublished data, 2023).